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Diiodomethane: A Key Additive for Boosting
Perovskite Solar Cell Performance

The inclusion of diiodomethane (CH2I2) as an additive in the fabrication of methylammonium
lead iodide (MAPDI3) perovskite solar cells has been demonstrated to significantly enhance
device performance, particularly when employing rapid, non-thermal annealing techniques
such as photonic curing or intense pulsed light (IPL). This guide provides a comparative
analysis of perovskite solar cells fabricated with and without this crucial additive, supported by
experimental data and detailed protocols for researchers and scientists in the field.

The primary role of diiodomethane lies in its ability to improve the quality and morphology of
the perovskite film. Studies have shown that the addition of CH2I2 promotes vertical grain
growth, increases the iodine-to-lead (I/Pb) ratio in the final film, and helps to create pinhole-free
perovskite layers.[1] Furthermore, it is suggested that diiodomethane can supply iodine to
compensate for any loss that may occur during high-speed, light-based annealing processes.
[1] This results in a reduction of defects and improved charge transport within the solar cell.

Performance Comparison

The experimental data clearly illustrates the positive impact of diiodomethane on the key
performance metrics of perovskite solar cells, especially those fabricated using photonic curing.
In contrast, for devices fabricated using conventional thermal annealing, the addition of
diiodomethane shows a negligible or even slightly negative effect on performance.
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Without With Without With
Performance Diiodomethan Diiodomethan Diiodomethan Diiodomethan
Metric e (Photonic e (Photonic e (Thermal e (Thermal

Curing) Curing) Annealing) Annealing)
Power

15.04% 15.82%
Conversion Lower ) ) Slightly Lower
o (Champion) (Champion)

Efficiency (PCE)
Open-Circuit ) )

Lower Improved High Slightly Lower
Voltage (Voc)
Short-Circuit
Current Density Lower Improved High Slightly Lower
(Jsc)
Fill Factor (FF) Lower Improved High Maintained

Note: The data for photonically cured devices is based on a champion device, while the
thermally annealed data represents a comparable high-performing device. The term "Lower"
and "Improved" indicate a significant difference as observed in the referenced studies.

The addition of diiodomethane to photonically cured devices leads to a substantial increase in
power conversion efficiency, bringing it to a level comparable with that of cells produced
through the much slower thermal annealing process.[1] A study by Ankireddy et al. reported an
efficiency increase from a baseline of 10% to 16.5% for devices processed with intense pulsed
light in the presence of diiodomethane.

Experimental Protocols

This section outlines the detailed methodologies for the fabrication of perovskite solar cells,
both with and without the diiodomethane additive, focusing on the photonic curing process
which benefits most from its inclusion.

Materials
e Lead (ll) iodide (Pbl2)

e Methylammonium iodide (MAI)
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o Diiodomethane (CH2I2)

¢ N,N-Dimethylformamide (DMF)

o Dimethyl sulfoxide (DMSO)

o Diethyl ether

e Chlorobenzene

e Phenyl-C61-butyric acid methyl ester (PC61BM)
e Bathocuproine (BCP)

e Anhydrous ethanol

 Indium tin oxide (ITO) coated glass substrates

e Aluminum (Al)

Experimental Workflow

Click to download full resolution via product page

Fabrication workflow for perovskite solar cells.

Detailed Fabrication Steps
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o Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned
with detergent, deionized water, acetone, and isopropanol in an ultrasonic bath. The
substrates are then dried with a nitrogen stream and treated with UV-ozone for 15 minutes
before use.

o Perovskite Precursor Solution Preparation:

o Without Diiodomethane (Control): A precursor solution is prepared by dissolving lead (II)
iodide (Pbl2) and methylammonium iodide (MAI) in a mixed solvent of N,N-
Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO).

o With Diiodomethane: To the control precursor solution, 20 vol% of diiodomethane
(CH2I2) is added.

o Perovskite Film Deposition:

o The prepared precursor solution (with or without CH212) is spin-coated onto the cleaned
ITO substrate.

o During the spin-coating process, an antisolvent (e.g., 1 mL of diethyl ether) is dispensed
onto the spinning substrate to induce rapid crystallization.[1]

e Annealing:

o Photonic Curing: The substrate with the perovskite precursor film is subjected to a high-
intensity light pulse from a xenon lamp for a short duration (e.g., 20 ms). This process is
typically carried out in ambient air.

o Thermal Annealing (for comparison): The film is annealed on a hotplate at 100 °C for 10
minutes inside a glovebox.

o Deposition of Charge Transport Layers:

o An electron transport layer (ETL) of Phenyl-C61-butyric acid methyl ester (PC61BM) in
chlorobenzene is spin-coated on top of the perovskite layer.[1]

o Subsequently, a layer of Bathocuproine (BCP) in anhydrous ethanol is spin-coated.[1]
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o Electrode Deposition: A 100 nm thick aluminum (Al) top contact is thermally evaporated onto
the BCP layer to complete the device.[1]

o Characterization: The current density-voltage (J-V) characteristics of the fabricated solar
cells are measured under simulated AM 1.5G solar illumination.

Mechanism of Performance Enhancement

The significant improvement in the performance of photonically cured perovskite solar cells with
the addition of dilodomethane can be attributed to several factors. The logical relationship
between the addition of CH212 and the final device performance is illustrated in the diagram
below.
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Mechanism of CH2I2-induced performance enhancement.

In conclusion, the use of diliodomethane as an additive is a highly effective strategy for
enhancing the performance of perovskite solar cells, particularly when coupled with high-
throughput, non-thermal annealing techniques. The resulting improvements in film quality and a
reduction in defects translate directly to higher power conversion efficiencies, paving the way
for more efficient and commercially viable perovskite solar cell manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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